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Compound of Interest

Compound Name: Radium-228

Cat. No.: B1237267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of the isotopic properties of

Radium-228 (²²⁸Ra) and Radium-226 (²²⁶Ra). It is designed to serve as a core reference for

researchers, scientists, and professionals in drug development who are interested in the

characteristics and applications of these radioisotopes. This document details their physical

and radioactive properties, decay characteristics, and the methodologies used for their

determination. Furthermore, it explores the relevance of radium isotopes in therapeutic

applications, particularly in the context of targeted alpha therapy.

Core Isotopic Properties: A Comparative Analysis
Radium-228 and Radium-226 are naturally occurring radioactive isotopes of the element

radium (atomic number 88).[1][2] They are both found in the environment, originating from the

decay of primordial heavy elements.[1] Radium-226 is a member of the uranium-238 decay

series, while Radium-228 is a product of the thorium-232 decay series.[1] Their distinct nuclear

properties, summarized in the table below, govern their behavior and potential applications.
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Property Radium-228 (²²⁸Ra) Radium-226 (²²⁶Ra)

Half-Life 5.75 years[3] 1600 years[4]

Decay Mode Beta (β⁻) emission[3] Alpha (α) emission[4]

Atomic Mass 228.0310687 u[3] 226.0254082 u[4]

Parent Isotope Thorium-232 (²³²Th)[3]
Thorium-230 (²³⁰Th) (in the U-

238 chain)[5]

Immediate Decay Product Actinium-228 (²²⁸Ac)[1] Radon-222 (²²²Rn)[6]

Beta Decay Energy (Q) 45.9 keV[7] Not Applicable

Alpha Decay Energy (Q) Not Applicable 4.871 MeV[6]

Specific Activity ~275 Ci/g[1] ~0.988 Ci/g[1]

Major Gamma Emissions (from

decay chain)

911.2 keV (from ²²⁸Ac), 238.6

keV (from ²¹²Pb), 583.2 keV

(from ²⁰⁸Tl)

186.2 keV (from ²²⁶Ra), 242.0

keV, 295.2 keV, 351.9 keV

(from ²¹⁴Pb), 609.3 keV (from

²¹⁴Bi)[8][9]

Decay Chains and Associated Emissions
The radioactive decay of Radium-228 and Radium-226 initiates a cascade of subsequent

decays, known as a decay chain, that continues until a stable isotope is formed. These chains

involve the emission of alpha particles, beta particles, and gamma rays.

Radium-228 Decay Chain
Radium-228 decays via beta emission to Actinium-228, which is also a beta emitter. The decay

chain continues through several short-lived alpha and beta emitters, ultimately terminating at

the stable isotope Lead-208.

228Ra 228Ac
β⁻ (5.75 y)

228Th
β⁻ (6.15 h)

224Raα (1.91 y) 220Rnα (3.63 d) 216Poα (55.6 s) 212Pbα (0.145 s) 212Bi
β⁻ (10.64 h)

212Poβ⁻ (64.1%)

208Tl

α (35.9%)
208Pb

α (0.3 µs)

β⁻ (3.05 min)
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Decay chain of Radium-228.

Radium-226 Decay Chain
Radium-226 undergoes alpha decay to the noble gas Radon-222. This decay chain also

proceeds through a series of alpha and beta decays, ultimately ending with the stable isotope

Lead-206.[6]

226Ra 222Rnα (1600 y) 218Poα (3.82 d) 214Pbα (3.10 min) 214Bi
β⁻ (26.8 min)

214Po
β⁻ (19.9 min)

210Pbα (164.3 µs) 210Bi
β⁻ (22.3 y)

210Po
β⁻ (5.01 d)

206Pbα (138.4 d)
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Decay chain of Radium-226.

Experimental Protocols for Determination and
Measurement
The accurate quantification of Radium-228 and Radium-226 is crucial for various applications,

from environmental monitoring to clinical research. Several analytical techniques are employed

for this purpose.[10]

Gamma Spectrometry
Gamma spectrometry is a non-destructive technique used to identify and quantify gamma-

emitting radionuclides.[10]

Methodology: A sample is placed in a detector, typically a high-purity germanium (HPGe)

detector, which measures the energy of the gamma rays emitted during radioactive decay.

Each gamma-emitting isotope has a characteristic gamma-ray energy spectrum, allowing for

its identification and quantification. For Radium-226, the gamma ray at 186.2 keV is often

used, though interference from Uranium-235 at 185.7 keV can be a challenge.[11] For

Radium-228, its decay products, such as Actinium-228 (with a prominent gamma peak at

911.2 keV), are often measured to determine the parent's activity.[8][9]

Sample Preparation: Samples may require pre-concentration to achieve the desired

detection limits. This can involve evaporation for liquid samples or ashing for solid samples.
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Alpha Spectrometry
Alpha spectrometry provides high-resolution energy measurements of alpha particles, enabling

the identification of specific alpha-emitting isotopes.[12]

Methodology: This technique typically involves a silicon detector in a vacuum chamber to

minimize energy loss of the alpha particles before detection. The energy of the detected

alpha particles is characteristic of the decaying nuclide. Radium-226 can be directly

measured by its alpha emission at approximately 4.78 MeV.[13]

Sample Preparation: Sample preparation is critical and often involves chemical separation

and purification of radium, followed by electrodeposition or micro-precipitation onto a

counting disc to create a thin, uniform source.[11][14]

Liquid Scintillation Counting (LSC)
LSC is a versatile technique for counting both alpha and beta emitters.[15]

Methodology: The sample is mixed with a liquid scintillation cocktail. The radiation emitted by

the sample interacts with the scintillator, producing photons of light that are detected by

photomultiplier tubes.[15] Modern LSC systems can discriminate between alpha and beta

particles based on pulse shape analysis.

Sample Preparation: For aqueous samples, radium is often co-precipitated with barium

sulfate, which is then dissolved in a complexing agent like EDTA and mixed with the

scintillation cocktail.[16]

Mass Spectrometry
Mass spectrometry techniques, such as Thermal Ionization Mass Spectrometry (TIMS) and

Inductively Coupled Plasma Mass Spectrometry (ICP-MS), measure the mass-to-charge ratio

of ions to determine isotopic abundances with high precision.[17][18]

Methodology: These methods can directly measure the number of atoms of each radium

isotope in a sample.[17] This offers advantages in terms of precision and sample size

compared to radiometric methods.[18]
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Sample Preparation: Extensive chemical purification is required to separate radium from

interfering elements before analysis.[18]

Sample Collection & Preparation

Analytical Techniques
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General experimental workflow for radium isotope analysis.

Applications in Research and Drug Development
While Radium-226 has historical significance in brachytherapy, its long half-life and gaseous

decay product (Radon-222) have led to its replacement by other radionuclides.[19] In modern

therapeutic research, shorter-lived alpha-emitting radium isotopes, particularly Radium-223 and

Radium-224, are of greater interest for targeted alpha therapy (TAT).[20][21]
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Targeted Alpha Therapy (TAT) with Radium Isotopes
The therapeutic principle of TAT with radium isotopes lies in the cytotoxic effects of alpha

particles.[22] Alpha particles have a high linear energy transfer (LET) and a short path length (a

few cell diameters), which allows for the delivery of a highly localized and potent radiation dose

to cancer cells while minimizing damage to surrounding healthy tissue.[23]

Radium, as an alkaline earth metal, is a calcium mimetic and is naturally taken up by bone

tissue, particularly in areas of high bone turnover, such as bone metastases.[22] This inherent

bone-seeking property makes radium isotopes attractive for treating cancers that have spread

to the bone, such as metastatic castration-resistant prostate cancer (mCRPC).[24][25]

Radium-223 dichloride (Xofigo®) is the first and only FDA-approved TAT agent and has

demonstrated a survival benefit in patients with mCRPC with bone metastases.[23][26] The

mechanism of action involves the incorporation of Radium-223 into the bone matrix

surrounding metastatic lesions, where the emitted alpha particles induce double-strand DNA

breaks in nearby tumor cells, leading to their death.[25]

While Radium-228 is a beta emitter and not an alpha emitter itself, its decay chain includes

alpha-emitting daughters. However, its longer half-life and the initial beta decay make it less

ideal for TAT compared to isotopes like Radium-223 and Radium-224.

Recent research has focused on expanding the application of radium isotopes beyond bone-

targeting by encapsulating them in nanoparticles that can be functionalized with targeting

moieties to direct them to other types of tumors.[21][27]
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Mechanism of action of radium isotopes in targeted alpha therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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